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Compound of Interest

Compound Name: 4,4-Dimethyl-3-oxo-pentanal

Cat. No.: B1293862

Essential Safety and Handling Guide for 4,4-
Dimethyl-3-oxo-pentanal

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4,4-Dimethyl-3-oxo-pentanal (CAS No. 23459-13-4) in a
laboratory setting. The information is compiled from safety data for structurally similar
compounds and general best practices for handling aldehydes and ketones.

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for 4,4-Dimethyl-3-oxo-pentanal is not readily
available, data from analogous compounds such as 4-Oxopentanal and Pivaloylacetonitrile
suggest the following hazard classifications under the Globally Harmonized System (GHS).
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e H226: Flammable liquid and vapor. [1]* H302: Harmful if swallowed. [2]* H315: Causes skin
irritation. [2][3]* H319: Causes serious eye irritation. [2][3]* H335: May cause respiratory
irritation. [1][2] Precautionary Statements: A comprehensive list of precautionary statements
is provided in the table below. [1][3][4]
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Code Statement

Keep away from heat, hot surfaces,
P210 sparks, open flames and other ignition

sources. No smoking.
P261 Avoid breathing mist or vapors.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 )

CENTER/doctor if you feel unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

In case of fire: Use dry sand, dry chemical or
P370+P378 _ T

alcohol-resistant foam to extinguish.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
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| P501 | Dispose of contents/container to an approved waste disposal plant. |

Physical and Chemical Properties

Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

CAS Number 23459-13-4 [5][6]

Appearance Likely a colorless to pale yellow liquid. [5]
Odor Distinctive odor, typical of aldehydes. [5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended PPE for handling 4,4-Dimethyl-3-oxo-pentanal.
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Body Part

PPE

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are inspected for integrity

before use. [2]

Eyes/Face

Safety goggles or face shield

Use chemical splash goggles.
A face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Body

Laboratory coat

A flame-retardant lab coat that

fastens securely is required.

Respiratory

Respirator (if necessary)

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate or for
spill cleanup, a NIOSH-
approved respirator with
organic vapor cartridges is

necessary.

Below is a diagram illustrating the hierarchy of controls for handling hazardous chemicals.
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Hierarchy of Controls for Chemical Safety

Elimination
(Physically remove the hazard)

Most Effective

y

Substitution
(Replace the hazard)

;

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page
Caption: Hierarchy of controls for managing chemical hazards.

Operational Plan: Safe Handling and Storage

Adherence to the following step-by-step procedures is crucial for the safe handling and storage
of 4,4-Dimethyl-3-oxo-pentanal.
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Experimental Workflow:

Safe Handling Workflow for 4,4-Dimethyl-3-oxo-pentanal

Start: Prepare for Experiment

1. Don Appropriate PPE

l

2. Prepare Chemical Fume Hood

l

3. Weigh/Dispense Chemical

:

4. Perform Reaction

:

5. Reaction Work-up

Unused Material Waste Generated

\ 4

6. Store Unused Chemical 7. Segregate Waste

; ;

8. Decontaminate Work Area

:

9. Doff PPE

;

End: Experiment Complete

Click to download full resolution via product page
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Caption: Step-by-step workflow for safely handling 4,4-Dimethyl-3-oxo-pentanal.
Detailed Procedures:
e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.

o Confirm the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents before handling the chemical.
e Handling:

o Conduct all manipulations of 4,4-Dimethyl-3-oxo-pentanal within a certified chemical

fume hood.

o Use only non-sparking tools and explosion-proof equipment. [1] * Ground and bond
containers when transferring material to prevent static discharge.

o Avoid inhalation of vapors and contact with skin and eyes.
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area. [1] * Keep away
from heat, sparks, open flames, and other ignition sources.

o Store separately from incompatible materials such as strong oxidizing agents, strong
bases, and strong reducing agents.

Disposal Plan

Proper disposal of 4,4-Dimethyl-3-oxo-pentanal and its contaminated waste is critical to
ensure environmental safety and regulatory compliance.

Disposal Workflow:
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Waste Disposal Workflow

Start: Waste Generated

1. Segregate Waste
(Halogenated vs. Non-halogenated)

l

2. Label Waste Container
('Hazardous Waste', Chemical Name, Date)

l

3. Store in a Designated Satellite Accumulation Area

l

4. Request Waste Pickup
(Follow Institutional Procedures)

End: Waste Disposed by EH&S

Click to download full resolution via product page

Caption: Workflow for the proper disposal of chemical waste.
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Detailed Disposal Procedures:
e Waste Collection:

o Collect waste 4,4-Dimethyl-3-oxo-pentanal and materials contaminated with it in a
dedicated, properly labeled, and chemically compatible container with a secure lid. High-
density polyethylene (HDPE) containers are generally suitable. [2] * The container must be
clearly labeled as "Hazardous Waste," with the full chemical name and the date of
accumulation. [2]

e Disposal Method:

o The primary and recommended method for the disposal of 4,4-Dimethyl-3-oxo-pentanal
is through a licensed hazardous waste incineration facility. [2] * Do not dispose of this
chemical down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal.
 In-Lab Treatment (for experienced personnel only):

o Chemical treatment to neutralize the aldehyde's reactivity may be considered but should
only be performed by trained personnel in accordance with institutional and local
regulations. [2] * One possible method involves oxidation with potassium permanganate to
form a less hazardous carboxylic acid, followed by neutralization. Another method is the
formation of a solid bisulfite adduct. These procedures should be tested on a small scale
first. [2]

Emergency Procedures
Spill Response:
o Small Spills (in a fume hood):
o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbent material into a sealed container for hazardous waste disposal.
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o Decontaminate the area with a suitable solvent, collecting the cleaning materials as
hazardous waste.

o Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

o

[e]

If the material is flammable, eliminate all ignition sources.

o

Contact your institution's Environmental Health and Safety (EH&S) department
immediately.

o

Prevent the spill from entering drains.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [3]* Skin
Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention if irritation develops. [3]*
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Call a poison control
center or doctor immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-4-dimethyl-3-oxo-pentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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